Methyl 2-{[4-(2-hydroxyethyl)phenoxy]methyl}benzoate

• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol
• IUPAC Name: methyl 2-[[4-(2-hydroxyethyl)phenoxy]methyl]benzoate
• InChI: InChI=1S/C17H18O4/c1-20-17(19)16-5-3-2-4-14(16)12-21-15-8-6-13(7-9-15)10-11-18/h2-9,18H,10-12H2,1H3
• InChI Key: FFUDORWORLMCQN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1COC2=CC=C(C=C2)CCO

Description

Methyl 2-{[4-(2-hydroxyethyl)phenoxy]methyl}benzoate is a useful research compound. Its molecular formula is C17H18O4 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(2-Hydroxyethyl)phenol (2 g, 14.48 mmol) and methyl 2-(bromomethyl)benzoate (3.48 g, 15.20 mmol) was dissolved in acetonitrile (20 ml). Potassium carbonate anhydrous (4.0 g, 28.95 mmol) was added. After stirring at 60° C. for three hours PS-trisamine was added (0.2 eq) and was stirred overnight. The PS-trisamine was filtered of and the acetonitrile was removed by evaporation. EtOAc (10 ml) was added and the organic layer was washed with 3 portions of water (3×10 ml). The organic phase was dried (MgSO4) and the solvent was removed by evaporation to give 3.732 g of methyl 2-{[4-(2-hydroxyethyl)phenoxy]methyl}benzoate (yield 90%).